4-(N-cyclopropyl-N-methylsulfamoyl)-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-[cyclopropyl(methyl)sulfamoyl]-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H18N4O4S2/c1-22(13-6-7-13)28(24,25)15-8-4-12(5-9-15)17(23)19-18-21-20-16(26-18)11-14-3-2-10-27-14/h2-5,8-10,13H,6-7,11H2,1H3,(H,19,21,23)
• InChI Key: AXTSURBNIXDKMA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)CC4=CC=CS4
• Molecular Formula: C18H18N4O4S2
• Molecular Weight: 418.5 g/mol

Description

4-(N-cyclopropyl-N-methylsulfamoyl)-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H18N4O4S2 and its molecular weight is 418.49. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds with structural features similar to 4-(N-cyclopropyl-N-methylsulfamoyl)-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide have been synthesized and evaluated for their potential anticancer activities. For instance, derivatives of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides exhibited significant anticancer activity against several cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer) (Ravinaik et al., 2021).

Carbonic Anhydrase Inhibition

Another area of research involves the inhibition of carbonic anhydrases, crucial enzymes involved in various physiological processes. Aromatic sulfonamide inhibitors containing features similar to the query compound have shown potent inhibitory activity against several carbonic anhydrase (CA) isoforms, including CA I, II, IV, and XII. These inhibitors exhibited nanomolar half-maximal inhibitory concentration (IC50) values, suggesting their potential for therapeutic applications (Supuran et al., 2013).

Nematocidal Activity

The research on 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups has revealed promising nematocidal activities. Some compounds within this category demonstrated significant mortality rates against Bursaphelenchus xylophilus, suggesting their potential as lead compounds for developing new nematicides (Liu et al., 2022).

Enzyme Inhibition for Drug Development

The synthesis and evaluation of acridine-acetazolamide conjugates targeting carbonic anhydrases highlighted the potential of such compounds in drug development. These conjugates inhibited various isoforms of carbonic anhydrases in low micromolar and nanomolar ranges, indicating their potential for treating conditions related to these enzymes (Ulus et al., 2016).